Cas no 72462-85-2 (2-[(2,3,5,6-tetramethylphenyl)sulfanyl]butanoic acid)

• Product Name: 2-[(2,3,5,6-tetramethylphenyl)sulfanyl]butanoic acid
• CAS No: 72462-85-2
• MF: C₁₄H₂₀O₂S
• MW: 252.372403144836
• CID: 1756087
• PubChem ID: 51587
• Update Time: 2025-04-21

2-[(2,3,5,6-tetramethylphenyl)sulfanyl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2,3,5,6-tetramethylphenyl)sulfanyl]butanoic acid
• 2-(2,3,5,6-tetramethylphenyl)sulfanylbutanoic acid
• DTXSID70993273
• 2-((2,3,5,6-Tetramethylphenyl)thio)butyric acid
• BUTYRIC ACID, 2-((2,3,5,6-TETRAMETHYLPHENYL)THIO)-
• BRN 2462285
• 72462-85-2

• Inchi： 1S/C14H20O2S/c1-6-12(14(15)16)17-13-10(4)8(2)7-9(3)11(13)5/h7,12H,6H2,1-5H3,(H,15,16)
• InChI Key： JHSOOUIQAKJGQP-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)CC)C1C(C)=C(C)C=C(C)C=1C

Computed Properties

• Exact Mass: 252.1185
• Monoisotopic Mass: 252.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3